Cas no 2228538-79-0 (1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2228538-79-0
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 6425923
• PubChem ID: 165702904
• Update Time: 2025-06-08

1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol
• 2228538-79-0
• 1-amino-3-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]propan-2-ol
• EN300-1774114

• Inchi： 1S/C12H14FN3O/c13-10-3-1-8(2-4-10)12-9(7-15-16-12)5-11(17)6-14/h1-4,7,11,17H,5-6,14H2,(H,15,16)
• InChI Key： YATKXQCLSLENLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CC(CN)O

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol

Introduction to 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2228538-79-0)

The compound 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol, identified by its CAS number 2228538-79-0, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a pyrazole core conjugated with an amino and hydroxyl functional group, has garnered attention for its potential therapeutic applications. The presence of a 4-fluorophenyl substituent enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the development of novel scaffolds based on heterocyclic structures has been a cornerstone in drug discovery. The pyrazole moiety, known for its biological activity and structural versatility, has been extensively explored in the design of bioactive molecules. The specific arrangement of functional groups in 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol contributes to its unique chemical and pharmacological properties, which have been the subject of numerous studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities. This flexibility has made it a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

Recent research has highlighted the importance of fluorinated aromatic rings in enhancing drug efficacy and metabolic stability. The 4-fluorophenyl substituent in 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol plays a crucial role in modulating its interactions with biological targets. Studies have shown that fluorine atoms can influence electronic properties, lipophilicity, and binding affinity, making fluorinated compounds particularly attractive for drug development.

The compound's structural features also make it an interesting candidate for exploring novel mechanisms of action. The pyrazole ring is known to be involved in various biological processes, including enzyme inhibition and receptor binding. By incorporating a 4-fluorophenyl group, researchers aim to enhance these interactions, potentially leading to more effective therapeutic outcomes.

Current investigations into 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol are focusing on its potential applications in treating inflammatory and neurological disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with central nervous system receptors makes it a promising candidate for developing treatments for neurodegenerative diseases.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and spectroscopic analysis have been employed to ensure high purity and yield. These efforts have resulted in a compound that is well-suited for further pharmacological evaluation.

In conclusion, 1-amino-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2228538-79-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel drug candidates. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.